Cas no 2137145-40-3 ((2R)-3-({4-(trifluoromethyl)phenylmethyl}amino)propane-1,2-diol)

• Product Name: (2R)-3-({4-(trifluoromethyl)phenylmethyl}amino)propane-1,2-diol
• CAS No: 2137145-40-3
• MF: C₁₁H₁₄F₃NO₂
• MW: 249.229573726654
• MDL: MFCD31601330
• CID: 5609825
• PubChem ID: 96920199
• Update Time: 2023-11-25

(2R)-3-({4-(trifluoromethyl)phenylmethyl}amino)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 2137145-40-3
• EN300-843949
• (2R)-3-({[4-(trifluoromethyl)phenyl]methyl}amino)propane-1,2-diol
• (2R)-3-({4-(trifluoromethyl)phenylmethyl}amino)propane-1,2-diol

• MDL： MFCD31601330
• Inchi： 1S/C11H14F3NO2/c12-11(13,14)9-3-1-8(2-4-9)5-15-6-10(17)7-16/h1-4,10,15-17H,5-7H2/t10-/m1/s1
• InChI Key： HHYSQYCXTLZXLN-SNVBAGLBSA-N
• SMILES： FC(C1C=CC(=CC=1)CNC[C@H](CO)O)(F)F

Computed Properties

• Exact Mass: 249.09766318g/mol
• Monoisotopic Mass: 249.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.5Ų